Cas no 121076-16-2 (5'-O-(4,4'-DiMethoxytrityl)-N6-Phenoxyacetyl adenosine)

5'-O-(4,4'-DiMethoxytrityl)-N6-Phenoxyacetyl adenosine structure
121076-16-2 structure
Product Name:5'-O-(4,4'-DiMethoxytrityl)-N6-Phenoxyacetyl adenosine
CAS No:121076-16-2
MF:C39H37N5O8
MW:703.73978972435
CID:3034065
Update Time:2023-11-19

5'-O-(4,4'-DiMethoxytrityl)-N6-Phenoxyacetyl adenosine Chemical and Physical Properties

Names and Identifiers

    • 5'-O-[二(4-甲氧基苯基)苯基甲基]-N-(苯氧基乙酰基)腺苷
    • 5'-O-(4,4'-DiMethoxytrityl)-N6-Phenoxyacetyl adenosine
    • 5'-O-[Bis(4-methoxyphenyl)phenylmethyl]-N-(phenoxyacetyl)adenosine
    • 5'-O-[bis(4-Methoxyphenyl)phenylMethyl]-N6-(2-phenoxyacetyl)adenosine
    • N-(9-((2R,3R,4S,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3,4-dihydroxytetrahydrofuran-2-yl)-9H-purin-6-yl)-2-phenoxyacetamide
    • N-[9-[(2R,3R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3,4-dihydroxyoxolan-2-yl]purin-6-yl]-2-phenoxyacetamide
    • 5'-O-DMT-N6-(2-phenoxyacetyl)-adenosine
    • A855699
    • N-(Phenoxyacetyl)-5'-O-(4,4'-dimethoxytrityl)adenosine
    • CID 10996104
    • Adenosine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-N-(2-phenoxyacetyl)-
    • Inchi: 1S/C39H37N5O8/c1-48-28-17-13-26(14-18-28)39(25-9-5-3-6-10-25,27-15-19-29(49-2)20-16-27)51-21-31-34(46)35(47)38(52-31)44-24-42-33-36(40-23-41-37(33)44)43-32(45)22-50-30-11-7-4-8-12-30/h3-20,23-24,31,34-35,38,46-47H,21-22H2,1-2H3,(H,40,41,43,45)/t31-,34-,35-,38-/m1/s1
    • InChI Key: GWFRSQBGIGLMFD-BBKOCAQVSA-N
    • SMILES: O1[C@H]([C@@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)O)O)N1C=NC2C(NC(COC3C=CC=CC=3)=O)=NC=NC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 13
  • Complexity: 1090
  • XLogP3: 4.5
  • Topological Polar Surface Area: 159

Experimental Properties

  • Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (1.7E-5 g/L) (25 ºC),
  • pka: 7.87±0.43(Predicted)

5'-O-(4,4'-DiMethoxytrityl)-N6-Phenoxyacetyl adenosine Related Literature

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent